Cas no 1227590-87-5 (5-Fluoro-3-phenylpyridine-2-methanol)

• Product Name: 5-Fluoro-3-phenylpyridine-2-methanol
• CAS No: 1227590-87-5
• MF: C₁₂H₁₀FNO
• MW: 203.212306499481
• CID: 4925373
• Update Time: 2025-11-07

5-Fluoro-3-phenylpyridine-2-methanol Chemical and Physical Properties

Names and Identifiers

• 5-Fluoro-3-phenylpyridine-2-methanol

• Inchi： 1S/C12H10FNO/c13-10-6-11(12(8-15)14-7-10)9-4-2-1-3-5-9/h1-7,15H,8H2
• InChI Key： JYLFTWIWUDLSDN-UHFFFAOYSA-N
• SMILES： FC1=CN=C(CO)C(=C1)C1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 194
• XLogP3: 1.7
• Topological Polar Surface Area: 33.1

Additional information on 5-Fluoro-3-phenylpyridine-2-methanol

Introduction to 5-Fluoro-3-phenylpyridine-2-methanol (CAS No: 1227590-87-5)

5-Fluoro-3-phenylpyridine-2-methanol, identified by its Chemical Abstracts Service (CAS) number 1227590-87-5, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic aromatic alcohol has garnered attention due to its structural features and potential applications in drug discovery. The presence of a fluorine atom at the 5-position and a hydroxymethyl group at the 2-position imparts unique electronic and steric properties, making it a valuable scaffold for developing novel therapeutic agents.

The fluorine substituent is a well-known pharmacophore in medicinal chemistry, known for its ability to modulate metabolic stability, binding affinity, and bioavailability of molecules. In the context of 5-Fluoro-3-phenylpyridine-2-methanol, the fluorine atom likely contributes to enhanced lipophilicity and improved interaction with biological targets, which are critical factors in drug design. This compound’s structural motif, featuring a pyridine ring fused with a phenyl group, is also reminiscent of many biologically active molecules, particularly those targeting neurological and cardiovascular systems.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the binding interactions of 5-Fluoro-3-phenylpyridine-2-methanol with various protein targets. Studies suggest that this compound may exhibit inhibitory activity against enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). The hydroxymethyl group at the 2-position provides a potential site for hydrogen bonding interactions, which could enhance binding affinity to biological receptors. These features make it an attractive candidate for further investigation in the development of anti-inflammatory and immunomodulatory drugs.

In addition to its potential as an enzyme inhibitor, 5-Fluoro-3-phenylpyridine-2-methanol has shown promise in preliminary studies as a scaffold for kinase inhibitors. Kinases are key enzymes in many cellular signaling pathways, and their dysregulation is implicated in various diseases, including cancer. The pyridine ring and phenyl group in this compound can be modified to optimize interactions with specific kinase domains. For instance, substituents at the 3-position of the phenyl ring could be tailored to enhance selectivity against particular kinases, reducing off-target effects.

The pharmaceutical industry has increasingly focused on fluorinated heterocycles due to their favorable pharmacokinetic properties. 5-Fluoro-3-phenylpyridine-2-methanol exemplifies this trend, as fluorination often enhances metabolic stability and prolongs drug action. Moreover, fluorinated compounds tend to have better oral bioavailability, which is crucial for therapeutic efficacy. The integration of computational methods like molecular dynamics simulations and quantum mechanical calculations has further accelerated the discovery process for such compounds.

Recent clinical trials have highlighted the importance of fluorinated analogs in oncology research. While 5-Fluoro-3-phenylpyridine-2-methanol itself may not be directly tested in humans yet, its structural analogs have demonstrated significant promise as anticancer agents. The ability of fluorine to influence drug-receptor interactions has led to the development of several FDA-approved drugs that incorporate fluorinated moieties. This precedent underscores the potential of 5-Fluoro-3-phenylpyridine-2-methanol as a lead compound for future oncology therapies.

The synthesis of 5-Fluoro-3-phenylpyridine-2-methanol involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the pyridine core efficiently. The introduction of the fluorine atom typically employs electrophilic aromatic substitution or nucleophilic aromatic substitution strategies, ensuring high regioselectivity and yield.

The role of fluorine in modulating drug properties extends beyond simple electronic effects; it can also influence stereochemistry and solubility. In 5'-Fluoro--(CAS No: 1227590--87--5), these properties are critical for optimizing pharmacokinetic profiles. Researchers are leveraging high-throughput screening (HTS) techniques combined with structure-based drug design (SBDD) to rapidly identify derivatives with improved efficacy and reduced toxicity.

As computational tools become more sophisticated, virtual screening approaches are being increasingly utilized to identify promising candidates like 5'-Fluoro--(CAS No: 1227590--87--5). These methods allow for rapid assessment of thousands of compounds based on their predicted binding affinities to target proteins. Such high-throughput virtual screening has significantly reduced the time and cost associated with hit identification in drug discovery pipelines.

The versatility of 5'-Fluoro--(CAS No: 1227590--87--5) as a scaffold is further highlighted by its potential applications beyond oncology. For instance, its structural framework could be modified to develop treatments for neurodegenerative diseases such as Alzheimer’s and Parkinson’s disease. The pyridine ring is frequently found in drugs that interact with neurotransmitter receptors or enzymes involved in neurodegeneration.

In conclusion, ---(CAS No: 1227590--87--5) represents a promising compound with significant therapeutic potential across multiple disease areas. Its unique structural features—comprising a fluorinated pyridine ring and a hydroxymethyl group—make it an attractive candidate for further medicinal chemistry exploration. With advancements in synthetic methodologies and computational biology, ---(CAS No: 1227590--87--5) is poised to play a crucial role in next-generation drug development efforts aimed at addressing unmet medical needs.